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Compound of Interest

Compound Name: Titanium(3+) propanolate

Cat. No.: B15176961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Titanium(III) propanolate, Ti(OPr)3, is a highly reactive and air-sensitive organometallic

compound. Its trivalent titanium center makes it a potent reducing agent and a valuable

precursor in various organic and inorganic syntheses. However, its extreme sensitivity to

atmospheric oxygen and moisture necessitates specialized handling techniques to ensure user

safety and maintain the compound's integrity. These application notes provide a

comprehensive protocol for the safe and effective handling of Titanium(III) propanolate in a

laboratory setting.

Properties of Titanium(III) Propanolate
Quantitative data for Titanium(III) propanolate is not readily available in the literature. The

following table summarizes its expected properties based on the general characteristics of

Titanium(III) compounds and other metal alkoxides.
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Property
Inferred
Value/Characteristic

Notes

Appearance
Likely a dark-colored solid

(e.g., purple, brown, or black)

Ti(III) compounds are typically

colored due to d-d electronic

transitions.[1]

Molecular Weight 227.14 g/mol
Calculated based on the

chemical formula.

Oxidation State +3

The titanium center is in a

reduced state, contributing to

its high reactivity.

Air Sensitivity Extremely high; pyrophoric
Expected to react rapidly and

exothermically with oxygen.

Moisture Sensitivity Extremely high

Will readily hydrolyze in the

presence of water, likely

producing propanol and

titanium oxides/hydroxides.

Solubility

Likely soluble in anhydrous

non-protic organic solvents

(e.g., THF, toluene, hexanes)

Insoluble in water and protic

solvents due to rapid

decomposition.

Paramagnetism Paramagnetic

The Ti(III) center has one

unpaired d-electron, which will

lead to broadened NMR

signals.[2][3]

Safety Precautions
Extreme caution must be exercised when handling Titanium(III) propanolate.

Pyrophoric Nature: This compound is expected to ignite spontaneously upon contact with air.

All handling must be performed under an inert atmosphere.

Reactive with Water: The reaction with water is vigorous and can release flammable

propanol vapors.
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Personal Protective Equipment (PPE): Always wear a flame-retardant lab coat, safety

glasses with side shields or safety goggles, and appropriate gloves (e.g., nitrile gloves).

Fire Safety: A Class D fire extinguisher (for combustible metals) must be readily accessible in

the laboratory. Do not use water, carbon dioxide, or foam extinguishers on a titanium fire.

Inert Atmosphere: All manipulations must be carried out in a high-quality glovebox with low

oxygen (<10 ppm) and moisture (<10 ppm) levels, or by using advanced Schlenk line

techniques.

Experimental Protocols
Storage
Titanium(III) propanolate must be stored in a sealed, airtight container under an inert

atmosphere (argon or nitrogen) in a cool, dry location. A desiccator cabinet within a controlled

environment is recommended. Regularly inspect the container for any signs of degradation or

pressure buildup.

Handling in an Inert Atmosphere Glovebox
The use of a glovebox is the preferred method for handling Titanium(III) propanolate.

Protocol for Weighing and Dispensing in a Glovebox:

Preparation: Ensure the glovebox atmosphere is stable with oxygen and moisture levels

below 10 ppm. All glassware, spatulas, and other equipment must be thoroughly dried in an

oven at >120°C for at least 4 hours and then cooled in the glovebox antechamber.

Transfer: Bring the sealed container of Titanium(III) propanolate into the glovebox through

the antechamber, following the standard evacuation and refill cycles.

Equilibration: Allow the container to reach the temperature of the glovebox atmosphere

before opening to prevent pressure changes.

Weighing: Tare a pre-dried vial on a balance inside the glovebox. Carefully open the main

container and, using a clean, dry spatula, transfer the desired amount of the solid to the

tared vial.
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Sealing: Immediately and securely seal both the stock container and the vial containing the

weighed sample.

Cleanup: Carefully clean any residual powder from the spatula and the weighing area using

a dry wipe. Dispose of the wipe in a designated solid waste container within the glovebox.

Handling using Schlenk Line Techniques
For laboratories not equipped with a glovebox, Schlenk line techniques can be employed,

although this requires a higher level of technical skill.

Protocol for Transferring Solid using a Schlenk Line:

Glassware Preparation: Assemble the necessary Schlenk glassware (e.g., Schlenk flask,

addition funnel) and dry it thoroughly under vacuum while heating with a heat gun. Allow the

glassware to cool to room temperature under a positive pressure of inert gas.

Inert Atmosphere: Connect the Schlenk flask containing the Titanium(III) propanolate and the

receiving flask to a dual-manifold Schlenk line. Evacuate and backfill both flasks with high-

purity inert gas (argon or nitrogen) at least three times.

Solid Transfer (Glove Bag): If available, use a glove bag purged with inert gas to perform the

initial transfer of the solid from its storage container to a Schlenk-compatible solid addition

tube.

Cannula Transfer of Solution:

If the compound is to be used in solution, add anhydrous, deoxygenated solvent to the

Schlenk flask containing the Titanium(III) propanolate via a cannula or a gas-tight syringe.

Stir the mixture to dissolve the solid.

To transfer the solution, insert a stainless-steel cannula through the septum of the flask

containing the solution and into the headspace above the liquid. The other end of the

cannula should be inserted through the septum of the receiving flask, with the tip below

the level of any solvent already present.
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Apply a slight positive pressure of inert gas to the flask containing the solution to initiate

the transfer.

Visualization of Workflows
Glovebox Workflow
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Caption: Workflow for handling Titanium(III) propanolate in a glovebox.

Schlenk Line Solid Transfer Logic
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Caption: Decision and workflow for transferring solid Titanium(III) propanolate using a Schlenk

line.
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Troubleshooting
Issue Possible Cause Solution

Compound appears discolored

(e.g., lighter than expected,

white precipitate)

Oxidation or hydrolysis

Discard the compound. Review

handling procedures to identify

and eliminate sources of air or

moisture contamination.

Poor reactivity in a chemical

synthesis

Deactivated reagent due to

exposure to air/moisture

Use freshly opened or properly

stored material. Verify the

integrity of the inert

atmosphere system.

Smoke or sparks upon

opening the container
Pyrophoric reaction with air

This is expected. Handle only

under a robust inert

atmosphere. If a fire occurs,

use a Class D extinguisher.

Conclusion
The successful use of Titanium(III) propanolate in research and development hinges on the

rigorous exclusion of air and moisture. The protocols outlined in these application notes provide

a framework for its safe handling, ensuring both the well-being of laboratory personnel and the

integrity of the reagent. Adherence to these procedures will enable researchers to harness the

synthetic potential of this highly reactive compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Handling Air-
Sensitive Titanium(III) Propanolate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15176961#protocol-for-handling-air-sensitive-
titanium-3-propanolate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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